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Compound of Interest

Compound Name: CY5.5-COOH chloride

Cat. No.: B15622462

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of CY5.5-COOH chloride, a
near-infrared fluorescent dye, in dimethyl sulfoxide (DMSO) and other common organic
solvents. This document is intended to be a valuable resource for researchers and
professionals in the fields of biotechnology and drug development who utilize fluorescent
labeling techniques.

Core Properties of CY5.5-COOH Chloride

CY5.5-COOH chloride is a member of the cyanine dye family, characterized by two nitrogen-
containing heterocyclic rings linked by a polymethine bridge. This structure imparts the dye with
a high molar extinction coefficient and strong fluorescence in the near-infrared spectrum,
making it an ideal candidate for a variety of bioimaging applications. The presence of a
carboxylic acid group allows for the covalent labeling of biomolecules.

Solubility Profile of CY5.5-COOH Chloride

The solubility of CY5.5-COOH chloride is a critical parameter for its effective use in labeling
and imaging experiments. As a non-sulfonated cyanine dye, it exhibits limited solubility in
agueous solutions but is readily soluble in various organic solvents.[1][2] This section provides
a summary of its solubility in commonly used laboratory solvents.
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It is known that CY5.5 and similar dyes exhibit enhanced solubility in less polar solvents such
as dimethyl sulfoxide (DMSQO) and dimethylformamide (DMF).[1]

Solvent Reported Solubility  Compound Notes

Consistently reported
Soluble CY5.5-COOH chloride  as a suitable solvent.

[2]

Dimethyl Sulfoxide
(DMSO0)

Frequently

_ _ recommended as a
Dimethylformamide

(DMF) Soluble CY5.5-COOH chloride  solvent for non-
sulfonated cyanine
dyes.[2]

Methanol Readily Soluble CY5.5-COOH [3]

Dichloromethane Cyanine5.5 carboxylic

Soluble _ [4]

(DCM) acid
Data for a related

Ethanol approx. 5 mg/mL Cy7 )
cyanine dye.[5]
Data for a related

DMSO approx. 10 mg/mL Cy7 )
cyanine dye.[5]
Data for a related

DMF approx. 10 mg/mL Cy7

cyanine dye.[5]

Experimental Protocols
General Protocol for Dissolving CY5.5-COOH Chloride

For most applications, such as labeling proteins or other biomolecules in an aqueous buffer, a
stock solution of CY5.5-COOH chloride is first prepared in an organic solvent.

Materials:
e CY5.5-COOH chloride powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7863957/
https://www.creative-diagnostics.com/cyanine-dyes.htm
https://www.creative-diagnostics.com/cyanine-dyes.htm
https://en.yusiyy.com/d/technicalinformation/2700.html
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/LUP/43090.pdf
https://cdn.caymanchem.com/cdn/insert/30395.pdf
https://cdn.caymanchem.com/cdn/insert/30395.pdf
https://cdn.caymanchem.com/cdn/insert/30395.pdf
https://www.benchchem.com/product/b15622462?utm_src=pdf-body
https://www.benchchem.com/product/b15622462?utm_src=pdf-body
https://www.benchchem.com/product/b15622462?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e \ortex mixer
¢ Microcentrifuge
Procedure:

» Allow the vial of CY5.5-COOH chloride powder to equilibrate to room temperature before
opening to prevent moisture condensation.

e Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock
solution concentration. For many applications, a stock solution of 10 mg/mL is prepared.

» Vortex the vial thoroughly until all the dye is completely dissolved. The solution should be
clear and free of any particulate matter.

 Briefly centrifuge the vial to collect the entire stock solution at the bottom.

» Store the stock solution at -20°C, protected from light. For long-term storage, aliquoting the
stock solution is recommended to avoid repeated freeze-thaw cycles.

Protocol for Determining Kinetic Solubility

The following protocol, adapted from standard kinetic solubility assay procedures, can be used
to determine the solubility of CY5.5-COOH chloride in a specific organic solvent.[6] This
method relies on nephelometry to detect undissolved particles.

Materials:

e CY5.5-COOH chloride

e High-purity organic solvents (e.g., DMSO, DMF, Methanol)

e 96-well microtiter plate

o Automated liquid handler (optional, for high-throughput screening)
» Plate shaker

e Nephelometer
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Procedure:

e Preparation of Stock Solution: Prepare a high-concentration stock solution of CY5.5-COOH
chloride in the chosen organic solvent (e.g., 20 mg/mL in DMSO).

o Serial Dilutions: In a 96-well plate, perform serial dilutions of the stock solution with the same
organic solvent to create a range of concentrations.

¢ Incubation: Seal the plate and incubate at a controlled temperature (e.g., 25°C) on a plate
shaker for a set period (e.g., 2 hours) to allow the solution to reach equilibrium.

e Measurement: Measure the light scattering of each well using a nephelometer.

o Data Analysis: Plot the nephelometric signal against the compound concentration. The
concentration at which a significant increase in light scattering is observed indicates the limit
of solubility.

Visualizing Experimental Workflow

The following diagram illustrates a typical experimental workflow for labeling a target protein
with CY5.5-COOH chloride and subsequent purification and analysis.

Preparation

CY5.5-COOH Chloride Powder 10 mg/mL Stock Solution
Labeling Reaction Purification Analysis

ize Exclusion Chromatography EEeggd Purified Labeled Protein Fluorescence Spectroscopy / Imaging

Click to download full resolution via product page

Caption: Experimental workflow for protein labeling with CY5.5-COOH chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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